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Compound of Interest

Compound Name: 5-BrUTP sodium salt

Cat. No.: B15600453

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of 5-Bromouridine 5'-triphosphate (5-BrUTP) sodium salt. This

valuable research tool is instrumental in the study of RNA synthesis and metabolism, offering

insights into gene expression and cellular functions.

Core Chemical Properties and Structure
5-BrUTP sodium salt is a halogenated analog of uridine triphosphate (UTP). The bromine

atom at the 5-position of the uracil base allows for its effective incorporation into nascent RNA

transcripts by RNA polymerases. This modification enables the subsequent detection of newly

synthesized RNA using specific antibodies, making it a cornerstone of various molecular

biology techniques.

Chemical Structure
The chemical structure of 5-BrUTP sodium salt is depicted below, alongside its standard

representations.
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SMILES: O[C@@H]1--INVALID-LINK----INVALID-LINK--O[C@H]1N2C=C(Br)C(NC2=O)=O.

[Na+].[Na+].[Na+][1]

InChI: InChI=1S/C9H14BrN2O15P3.3Na/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(25-8)2-24-

29(20,21)27-30(22,23)26-28(17,18)19;;;/h1,4-6,8,13-14H,2H2,(H,20,21)(H,22,23)(H,11,15,16)

(H2,17,18,19);;;/q;3*+1/p-3/t4-,5-,6-,8-;;;/m1.../s1[1]

Physicochemical and Handling Properties
A summary of the key quantitative data for 5-BrUTP sodium salt is presented in the table

below for easy reference and comparison.

Property Value Reference(s)

Synonyms

5-BrUTP, 5-Bromouridine 5'-

(tetrahydrogen triphosphate),

trisodium salt

[1]

Molecular Formula C₉H₁₁BrN₂O₁₅P₃ • 3Na [1]

Formula Weight 629.0 g/mol [1]

Purity ≥93% - ≥98% [2][3]

Appearance
White to off-white crystalline

solid or powder
[1][2][4]

Solubility

10 mg/mL in PBS (pH 7.2),

33.33 mg/mL in H₂O (may

require sonication), 50 mg/mL

in water

[1][2][4][5]

UV Absorbance (λmax) 210 nm, 278-280 nm [1][6]

Storage Conditions
-20°C, sealed, away from

moisture
[1][4]

Stability ≥ 4 years at -20°C [1]

CAS Number 161848-60-8 [4][6][7]
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Experimental Applications and Protocols
5-BrUTP sodium salt is a versatile tool for labeling newly synthesized RNA, enabling

researchers to study transcription dynamics. Its incorporation into RNA allows for visualization

and quantification of transcriptional activity in various experimental settings.

In Situ Labeling of Nascent RNA and Immunodetection
This method allows for the visualization of transcription sites within cells.
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Workflow for In Situ Labeling of Nascent RNA with 5-BrUTP

Cell Culture and Permeabilization

Incubation with 5-BrUTP Labeling Buffer

Introduce 5-BrUTP

Fixation

Stop reaction

Immunostaining with Anti-BrdU Antibody

Primary antibody binding

Secondary Antibody Incubation

Signal amplification

Microscopy Analysis

Visualize transcription sites

Click to download full resolution via product page

Caption: Workflow for In Situ RNA Labeling.

Detailed Protocol:
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Cell Preparation: Culture cells on coverslips to 50-70% confluency.[1][7]

Permeabilization: Wash cells with PBS and permeabilize with a detergent like digitonin or

Triton X-100 to allow entry of 5-BrUTP. The optimal detergent concentration should be

determined empirically for each cell type.[1]

Labeling: Incubate the permeabilized cells with a transcription buffer containing 5-BrUTP

(typically 0.2-1 mM) for a defined period (e.g., 5-60 minutes) at 37°C.[7]

Fixation: Stop the reaction by washing with PBS and fixing the cells with a suitable fixative,

such as 2% paraformaldehyde, for 15 minutes at room temperature.[1][7]

Immunostaining:

Permeabilize the nuclear membrane with Triton X-100 if not done previously.

Incubate with a primary monoclonal antibody against bromodeoxyuridine (anti-BrdU),

which also recognizes BrUTP-labeled RNA.

Wash and incubate with a fluorescently labeled secondary antibody.

Microscopy: Mount the coverslips and visualize the sites of RNA synthesis using

fluorescence microscopy.

Transcription Run-On (TRO) Assay
The TRO assay measures the transcriptional activity of genes in isolated nuclei.

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://ccr.cancer.gov/sites/default/files/in_permeabilized_cells.508.pdf
https://ccr.cancer.gov/sites/default/files/in_microinjected_cells.508.pdf
https://ccr.cancer.gov/sites/default/files/in_permeabilized_cells.508.pdf
https://ccr.cancer.gov/sites/default/files/in_microinjected_cells.508.pdf
https://ccr.cancer.gov/sites/default/files/in_permeabilized_cells.508.pdf
https://ccr.cancer.gov/sites/default/files/in_microinjected_cells.508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Transcription Run-On (TRO) Assay using 5-BrUTP

Isolate Nuclei

In Vitro Transcription with 5-BrUTP

Elongate nascent transcripts

RNA Isolation

Extract total RNA

Immunoprecipitation of BrU-labeled RNA

Isolate newly synthesized RNA

Reverse Transcription

Convert RNA to cDNA

qPCR or Sequencing

Quantify specific transcripts

Click to download full resolution via product page

Caption: Workflow for TRO Assay.

Detailed Protocol:
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Nuclei Isolation: Harvest cells and isolate nuclei using a suitable lysis buffer.

Run-On Reaction: Resuspend the isolated nuclei in a transcription run-on buffer containing

ATP, CTP, GTP, and 5-BrUTP. Incubate for 5-15 minutes at 30-37°C to allow elongation of

initiated transcripts.[2][8]

RNA Purification: Extract the total RNA from the nuclei using a method like Trizol extraction,

followed by DNase treatment to remove genomic DNA.[8]

Immunoprecipitation: Affinity purify the BrUTP-labeled RNA using anti-BrdU antibody-

conjugated beads.[2]

Analysis: The purified nascent RNA can then be analyzed by reverse transcription followed

by quantitative PCR (RT-qPCR) to measure the transcription of specific genes or by next-

generation sequencing (e.g., Bru-Seq) for a genome-wide analysis of transcriptional activity.

[9]

Labeling of Nascent Viral RNA
This technique is used to study the replication and transcription of viruses within host cells.

Logical Relationship Diagram:
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Logic for Differentiating Viral and Host RNA Synthesis

Infect Cells with Virus

Treat with Actinomycin D (Optional)

Label with 5-BrUTP

No treatment

Detect BrU-labeled RNA

Viral RNA Synthesis Detected

With Actinomycin D

Total RNA Synthesis Detected

Without Actinomycin D

Click to download full resolution via product page

Caption: Differentiating Viral and Host RNA Synthesis.

Detailed Protocol:

Infection and Treatment: Infect host cells with the virus of interest. To specifically label viral

RNA, host cell transcription can be inhibited using Actinomycin D, which intercalates into

DNA and blocks DNA-dependent RNA polymerases but not RNA-dependent RNA

polymerases used by many viruses.[4]
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BrUTP Labeling: Introduce 5-BrUTP into the cells, often via transfection or by using a

hypotonic shift method to facilitate uptake. Incubate for a desired period to allow

incorporation into nascent viral RNA.[4][10]

Fixation and Detection: Fix the cells and perform immunofluorescence staining with an anti-

BrdU antibody to visualize the sites of viral RNA synthesis.[4] This can be combined with

staining for viral proteins or cellular markers to study the localization of viral replication

complexes.

Conclusion
5-BrUTP sodium salt is an indispensable tool for the molecular biologist, providing a robust

and reliable method for labeling and analyzing newly synthesized RNA. The experimental

protocols outlined in this guide, from in situ visualization to genome-wide transcriptional

profiling, highlight the versatility of this compound in advancing our understanding of gene

regulation and cellular processes. Proper handling and storage, as detailed in the

physicochemical properties table, will ensure the longevity and performance of this critical

reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5447484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5447484/
https://ccr.cancer.gov/sites/default/files/in_microinjected_cells.508.pdf
https://www.protocols.io/view/nuclear-run-on-transcription-assay-eq2ly24mvx9k/v1
https://www.illumina.com/science/sequencing-method-explorer/kits-and-arrays/bru-seq.html
https://www.researchgate.net/figure/mmunofluorescent-images-of-BrU-labeled-RNA-in-MDCK-cells-after-hypotonic-shift-in-KHB_fig2_263083523
https://www.benchchem.com/product/b15600453/docs#5-bromouridine-5-triphosphate-5-brutp-sodium-salt-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15600453/docs#5-bromouridine-5-triphosphate-5-brutp-sodium-salt-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15600453/docs#5-bromouridine-5-triphosphate-5-brutp-sodium-salt-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15600453/docs#5-bromouridine-5-triphosphate-5-brutp-sodium-salt-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15600453?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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